Cas no 170722-85-7 (2-Furancarboxylic acid, 3-benzoyl-)

• Product Name: 2-Furancarboxylic acid, 3-benzoyl-
• CAS No: 170722-85-7
• MF: C₁₂H₈O₄
• MW: 216.189523696899
• CID: 2122931
• Update Time: 2023-08-04

2-Furancarboxylic acid, 3-benzoyl- Chemical and Physical Properties

Names and Identifiers

• 3-benzoylfuran-2-carboxylic acid
• 2-Furancarboxylic acid, 3-benzoyl-
• FRMGWIPTRLTAGG-UHFFFAOYSA-N

• Inchi： 1S/C12H8O4/c13-10(8-4-2-1-3-5-8)9-6-7-16-11(9)12(14)15/h1-7H,(H,14,15)
• InChI Key： FRMGWIPTRLTAGG-UHFFFAOYSA-N
• SMILES： O1C=CC(=C1C(=O)O)C(C1C=CC=CC=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 281
• Topological Polar Surface Area: 67.5